Cas no 69484-12-4 (2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1))
69484-12-4 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1)
CAS No:69484-12-4
MF:C9H12BrN2NaO2
MW:283.0975522995
CID:503559
PubChem ID:23707520
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1)
- 5-bromo-3-butan-2-yl-6-methyl-1H-pyrimidine-2,4-dione
- sodium,5-bromo-1-butan-2-yl-4-methyl-6-oxopyrimidin-2-olate
- 69484-12-4
- 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt
- sodium;5-bromo-3-butan-2-yl-6-methylpyrimidin-1-ide-2,4-dione
- Bromacil-sodium
- Q27255213
- UNII-2O735UK21M
- Bromacil-sodium [ISO]
- 2,4(1H,3H)-PYRIMIDINEDIONE, 5-BROMO-6-METHYL-3-(1-METHYLPROPYL)-, SODIUM SALT (1:1)
- 2O735UK21M
- 5-Bromo-6-methyl-3-(1-methylpropyl)-2,4(1H,3H)-pyrimidinedione sodium salt
- Sodium bromacil
- Bromacil, dimethylamine salt
-
- Inchi: 1S/C9H13BrN2O2.Na/c1-4-5(2)12-8(13)7(10)6(3)11-9(12)14;/h5H,4H2,1-3H3,(H,11,13,14);/q;+1/p-1
- InChI Key: JXIAOZNHSODSNJ-UHFFFAOYSA-M
- SMILES: BrC1=C(C)[N-]C(N(C1=O)C(C)CC)=O.[Na+]
Computed Properties
- Exact Mass: 281.99806
- Monoisotopic Mass: 260.01604
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- Melting Point: 157.5-160 DEG C
- Boiling Point: 325 °C at 760 mmHg
- Flash Point: 150.3 °C
- PSA: 55.73
2,4(1H,3H)-Pyrimidinedione,5-bromo-6-methyl-3-(1-methylpropyl)-, sodium salt (1:1) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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